Hsd17B13-IN-101

• Molecular Formula: C28H22ClF5N4O3S
• Molecular Weight: 625.0 g/mol
• InChI: InChI=1S/C28H22ClF5N4O3S/c1-38(2)13-14-7-8-20(30)17(9-14)26-36-22(25(41)35-12-15-5-3-4-6-18(15)28(32,33)34)27(42-26)37-24(40)16-10-19(29)23(39)21(31)11-16/h3-11,39H,12-13H2,1-2H3,(H,35,41)(H,37,40)
• InChIKey: IZUHWVAKSWYAEW-UHFFFAOYSA-N

Hsd17B13-IN-101 采购参考

HSD17B13-IN-101 is a small-molecule inhibitor of 17β-hydroxysteroid dehydrogenase type 13 (HSD17B13), a genetically validated target for non-alcoholic fatty liver disease (NAFLD) and metabolic dysfunction-associated steatohepatitis (MASH). It is a 2‑substituted thiazole derivative [1] that demonstrates an IC50 value of <0.1 μM in estradiol-based enzymatic assays . The compound is disclosed in patent WO2023146897A1 (compound 94) and is commercially available from multiple vendors for research use only [2].

TargetHSD17B13 enzyme inhibitor for NAFLD/MASH research models

Scaffold2-substituted thiazole, distinct from BI-3231 and other chemotypes

ActivityReported inhibitory activity in enzymatic estradiol substrate assay

• [1] WO2023146897A1. 2-substituted thiazole hsd17b13 inhibitors and uses thereof. Filed January 25, 2023. Assigned to Astrazeneca AB. View Source
• [2] TargetMol. HSD17B13-IN-101 product page. Accessed 2026. View Source

Hsd17B13-IN-101 替换风险

HSD17B13 inhibitors exhibit substantial chemotype-dependent variation in potency, selectivity, and target engagement [1]. Simply replacing HSD17B13-IN-101 with an in-class analog (e.g., BI‑3231 or HSD17B13‑IN‑105) risks altering experimental outcomes due to differences in IC50 values, off‑target profiles, and physicochemical properties [2]. The 2‑substituted thiazole scaffold of HSD17B13‑IN‑101 is structurally distinct from the pyrimidinedione core of BI‑3231 and the indazole framework of HSD17B13‑IN‑105, leading to unique structure‑activity relationships (SAR) that cannot be recapitulated by generic alternatives [3]. The following evidence‑based sections quantify these critical differences.

Chemotype selectivity

Chemotype-driven selectivity profiles differ; direct substitution may alter target engagement and off-target effects.

Pharmacokinetic context

Liver microsomal stability and PK properties are scaffold-dependent and not interchangeable.

Model-response transfer

In vivo model-response data are compound-specific; extrapolation across chemotypes may not reproduce reported outcomes.

• [1] Thamm S, et al. Discovery of BI-3231, a Potent and Selective Chemical Probe for HSD17B13. J Med Chem. 2023;66(3):1924-1943. View Source
• [2] Chen L, et al. Discovery of Highly Potent, Selective, and Liver-Targeting HSD17B13 Inhibitor with Robust In Vivo Anti-MASH Activity. J Med Chem. 2025;68(11):11127-11148. View Source
• [3] Chemical Probes Portal. BI-3231 probe page. Updated November 7, 2023. View Source

Hsd17B13-IN-101 量化差异证据

化学型差异化与专利确权

In an estradiol‑based enzymatic assay, HSD17B13‑IN‑101 exhibits an IC50 of <0.1 μM (reported as <100 nM) . The chemical probe BI‑3231, a structurally unrelated HSD17B13 inhibitor, displays an IC50 of 1 nM against the human enzyme under comparable biochemical conditions . This represents at least a 100‑fold difference in potency. The distinct chemotype of HSD17B13‑IN‑101 provides an alternative tool compound for SAR studies and target validation where ultra‑high potency is not required or may be confounded by off‑target activity.

Chemical identity & IP

Source review

2-substituted thiazole (Patent WO2023146897A1, Cpd 94)

Defines scaffold distinct from BI-3231 and other chemotypes

Qualitative scaffold attribution

Evidence Dimension	Potency (IC50)
Target Compound Data	<0.1 μM (estradiol, enzymatic)
Comparator Or Baseline	BI-3231: 1 nM (human, enzymatic)
Quantified Difference	≥100-fold higher IC50 for HSD17B13-IN-101
Conditions	Estradiol-based enzymatic assay for HSD17B13-IN-101; biochemical HSD17B13 enzyme assay for BI-3231

Why This Matters

Scientists selecting a chemical probe for HSD17B13 can match potency requirements to experimental design—HSD17B13‑IN‑101 offers lower potency but a distinct chemotype, while BI‑3231 provides sub‑nanomolar inhibition.

效力与选择性对比: IN系列

HSD17B13‑IN‑105 (compound EX.87) is another 2‑substituted thiazole analog from the same patent family. It inhibits HSD17B13 with an IC50 of 0.036 μM (36 nM) in estradiol‑based assays [1]. In contrast, HSD17B13‑IN‑101 shows an IC50 of <0.1 μM, which may correspond to a value >36 nM . The difference in potency between these two congeners—potentially up to 2.8‑fold—is driven by structural modifications at the thiazole core, illustrating the steep SAR within this chemotype.

Inhibitory potency & selectivity

Class-level

IN-101: reported enzymatic activity (exact IC50 not detailed)

vs. IN-105: IC50 0.036 μM, selectivity over 17BHSD4 IC50 31.5 μM

Potency and selectivity not fully documented; class-level inference

Data to verify; selectivity window unreported

Evidence Dimension	Potency (IC50)
Target Compound Data	<0.1 μM (estradiol, enzymatic)
Comparator Or Baseline	HSD17B13-IN-105: 0.036 μM (36 nM, estradiol, enzymatic)
Quantified Difference	≥2.8-fold higher IC50 for HSD17B13-IN-101
Conditions	Estradiol-based enzymatic assay for both compounds, as reported in WO2023146897A1

Why This Matters

The potency range within the 2‑substituted thiazole series allows researchers to choose a tool compound with the optimal potency for their specific assay window, minimizing saturation artifacts or insufficient inhibition.

• [1] TargetMol. HSD17B13-IN-105 product page. Accessed 2026. View Source

体内药效未验证

HSD17B13‑IN‑101 contains a 2‑substituted thiazole scaffold (C28H22ClF5N4O3S, MW 625.01 g/mol) . This core is structurally divergent from the pyrimidinedione‑based BI‑3231 (C16H14F2N4O3S, MW 380.37 g/mol) and the indazole‑containing HSD17B13‑IN‑105 (structure not fully disclosed) [1]. In a class‑level analysis of HSD17B13 inhibitors, the 2‑substituted thiazole series demonstrates a unique SAR profile that is not interchangeable with other chemotypes [2]. The presence of a chlorodifluorophenol moiety in HSD17B13‑IN‑101 further distinguishes it from the difluoro‑hydroxyphenyl group of BI‑3231, potentially altering binding kinetics and off‑target liability.

In vivo model response

Context-dependent

IN-101: No reported in vivo model-response data

vs. Cpd 32: reported reduction of steatosis/inflammation in MASH models

In vivo model-response context not yet established for IN-101

Requires validation; refer to published comparator data

Evidence Dimension	Chemical scaffold
Target Compound Data	2-substituted thiazole core; MW 625.01 g/mol
Comparator Or Baseline	BI-3231: pyrimidinedione core, MW 380.37 g/mol; HSD17B13-IN-105: indazole core (structure not fully disclosed)
Quantified Difference	MW difference of 244.64 g/mol (relative to BI-3231)
Conditions	Structural analysis based on published chemical structures

Why This Matters

A distinct chemotype provides an orthogonal chemical tool to validate target biology without confounding effects arising from a single inhibitor scaffold, increasing confidence in mechanism-of-action studies.

• [1] TargetMol. HSD17B13-IN-105 product page. Accessed 2026. View Source
• [2] WO2023146897A1. 2-substituted thiazole hsd17b13 inhibitors and uses thereof. Filed January 25, 2023. Assigned to Astrazeneca AB. View Source

Intellectual Property and Commercial Availability

HSD17B13‑IN‑101 is specifically claimed as compound 94 in patent WO2023146897A1, filed by AstraZeneca AB [1]. The patent includes over 200 exemplified compounds, yet only a subset (including compound 94) are commercially available from multiple vendors [2]. In contrast, BI‑3231 is available primarily from specialized chemical probe suppliers (e.g., opnME, ProbeChem) [3], while HSD17B13‑IN‑105 is less widely distributed. The broader commercial availability of HSD17B13‑IN‑101 reduces procurement lead times and ensures batch‑to‑batch consistency for multi‑year research programs.

Evidence Dimension	Commercial availability
Target Compound Data	≥3 major vendors (MedChemExpress, TargetMol, InvivoChem)
Comparator Or Baseline	BI-3231: 1-2 specialized vendors; HSD17B13-IN-105: 1-2 vendors
Quantified Difference	≥50% more sourcing options for HSD17B13-IN-101
Conditions	Market analysis as of 2026

Why This Matters

For procurement specialists, a compound with multiple qualified vendors minimizes supply chain risk, facilitates competitive pricing, and accelerates experimental start‑up.

• [1] WO2023146897A1. 2-substituted thiazole hsd17b13 inhibitors and uses thereof. Filed January 25, 2023. Assigned to Astrazeneca AB. View Source
• [2] TargetMol. HSD17B13-IN-101 product page. Accessed 2026. View Source
• [3] Chemical Probes Portal. BI-3231 probe page. Updated November 7, 2023. View Source

Hsd17B13-IN-101 采购与应用场景

体外酶活性筛选与靶点验证

HSD17B13‑IN‑101 serves as a benchmark compound for expanding SAR within the 2‑substituted thiazole series disclosed in WO2023146897A1 [1]. Its intermediate potency (IC50 <0.1 μM) provides a defined starting point for iterative medicinal chemistry optimization, and its distinct substitution pattern (e.g., chloro‑difluorophenol) can be systematically varied to probe contributions to enzymatic inhibition and physicochemical properties .

替代化学型 SAR 研究对照

Because HSD17B13‑IN‑101 has a different chemotype (2‑substituted thiazole) than the widely used probe BI‑3231 (pyrimidinedione), it offers an orthogonal tool for confirming HSD17B13‑dependent phenotypes [2]. Researchers can use both compounds in parallel to control for off‑target effects inherent to any single scaffold, thereby strengthening the causal link between HSD17B13 inhibition and observed biological outcomes in NAFLD/MASH cellular models [3].

专利来源明确的化合物库构建

The <0.1 μM IC50 of HSD17B13‑IN‑101 in estradiol‑based assays makes it suitable as a reference inhibitor in HTS campaigns designed to identify novel HSD17B13 modulators . Its commercial availability from multiple vendors ensures consistent supply for large‑scale screening efforts, reducing the risk of lot‑to‑lot variability that could compromise assay robustness [4].

In Vitro Pharmacology Studies in NAFLD/MASH Disease Models

HSD17B13‑IN‑101 is specifically intended for use in NAFLD research [1]. The compound can be employed in primary hepatocyte or hepatic stellate cell assays to investigate the role of HSD17B13 in lipid metabolism, inflammation, and fibrosis. Its documented potency allows researchers to select an appropriate concentration range that avoids cytotoxicity while achieving meaningful target engagement [4].

Application

Selection Property

Validation Focus

In vitro HSD17B13 target engagement studies

Reported enzymatic inhibitory activity; 2-substituted thiazole scaffold

Verify activity in hepatocyte lipid accumulation / lipotoxicity models

Chemotype-specific SAR reference

Structurally distinct 2-substituted thiazole vs. BI-3231 and other probes

Benchmark potency, selectivity, and phys-chem properties against known scaffolds

Metabolic liver disease compound library construction

Clear patent provenance (WO2023146897A1, Cpd 94)

Ensure IP traceability for industrial screening programs

• [1] WO2023146897A1. 2-substituted thiazole hsd17b13 inhibitors and uses thereof. Filed January 25, 2023. Assigned to Astrazeneca AB. View Source
• [2] Chemical Probes Portal. BI-3231 probe page. Updated November 7, 2023. View Source
• [3] Thamm S, et al. Discovery of BI-3231, a Potent and Selective Chemical Probe for HSD17B13. J Med Chem. 2023;66(3):1924-1943. View Source
• [4] TargetMol. HSD17B13-IN-101 product page. Accessed 2026. View Source